Cas no 7257-59-2 (2-nitro-benzenesulfenamide)

• Product Name: 2-nitro-benzenesulfenamide
• CAS No: 7257-59-2
• MF: C₆H₆N₂O₂S
• MW: 170.189039707184
• MDL: MFCD09865488
• CID: 977352
• PubChem ID: 350641
• Update Time: 2025-06-18

2-nitro-benzenesulfenamide Chemical and Physical Properties

Names and Identifiers

• 2-nitro-benzenesulfenamide
• S-(2-nitrophenyl)thiohydroxylamine
• 2-nitrobenzenesulfenamide
• 2-nitro-benzenesulfenic acid amide
• 2-Nitro-benzolsulfenamid
• 2-Nitro-benzolsulfensaeure-amid
• 2-Nitro-phenylschwefelamid
• AC1L6WO6
• AG-G-85930
• CTK5D6519
• NSC513579
• o-nitrophenylsulfenamide
• S-(2-Nitro-phenyl)-thiohydroxylamin
• S-(2-nitrophenyl)-thiohydroxylamine
• SY299235
• DTXSID00325629
• MFCD09865488
• E86283
• NSC-513579
• o-nitrobenzenesulfenamide
• SCHEMBL113566
• AKOS024328982
• LOVVSIULYJABJF-UHFFFAOYSA-N
• 1-(aminosulfanyl)-2-nitrobenzene
• 7257-59-2

• MDL： MFCD09865488
• Inchi： 1S/C6H6N2O2S/c7-11-6-4-2-1-3-5(6)8(9)10/h1-4H,7H2
• InChI Key： LOVVSIULYJABJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 170.01508
• Monoisotopic Mass: 170.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 326.3°C at 760 mmHg
• Flash Point: 151.1°C
• Refractive Index: 1.663
• PSA: 69.16
• LogP: 2.78410

Additional information on 2-nitro-benzenesulfenamide

Introduction to 2-nitro-benzenesulfenamide (CAS No. 7257-59-2)

2-nitro-benzenesulfenamide, with the chemical formula C₆H₆N₂O₃S, is a significant compound in the field of organic chemistry and pharmaceutical research. Its molecular structure combines a nitro group and a benzenesulfenamide moiety, making it a versatile intermediate in the synthesis of various bioactive molecules. This compound has garnered attention due to its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The CAS No. 7257-59-2 uniquely identifies this substance in scientific literature and industrial applications. Its chemical properties, including solubility, stability, and reactivity, make it a valuable building block for further chemical modifications. The presence of both electron-withdrawing nitro and electron-donating sulfenamide groups imparts unique electronic and steric characteristics to the molecule, which can be exploited in drug design.

In recent years, 2-nitro-benzenesulfenamide has been explored as a precursor in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of heterocyclic compounds known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory properties. The nitro group in 2-nitro-benzenesulfenamide can be further functionalized through reduction or diazotization reactions, leading to the formation of more complex derivatives with enhanced pharmacological properties.

One of the most intriguing aspects of 2-nitro-benzenesulfenamide is its role in developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often targeted in cancer therapy. The sulfenamide moiety provides a hinge-binding motif that can interact with specific residues in kinase active sites, while the nitro group can serve as a handle for further derivatization to optimize binding affinity and selectivity. Recent studies have demonstrated that derivatives of 2-nitro-benzenesulfenamide exhibit promising inhibitory activity against various kinases, making them attractive candidates for further development.

The synthesis of 2-nitro-benzenesulfenamide typically involves the nitration of benzenesulfonyl chloride followed by reaction with ammonia or ammonium hydroxide. This route is well-established and provides good yields under optimized conditions. However, alternative synthetic pathways are being explored to improve scalability and reduce environmental impact. For instance, catalytic methods using transition metals have been investigated as greener alternatives to traditional nitration processes.

From a computational chemistry perspective, 2-nitro-benzenesulfenamide has been studied to understand its molecular interactions using density functional theory (DFT) calculations. These studies have provided insights into the electronic structure and binding affinities of the compound with potential drug targets. The computational data have guided experimental efforts by predicting optimal modifications to enhance biological activity. Such interdisciplinary approaches highlight the importance of integrating computational methods with traditional synthetic chemistry.

The pharmaceutical industry has shown interest in 2-nitro-benzenesulfenamide due to its structural features that can be tailored for specific therapeutic applications. Researchers have synthesized various analogs by modifying the position or substitution pattern of functional groups on the benzene ring. These modifications have led to compounds with improved solubility, metabolic stability, and target specificity. For example, introduction of fluorine atoms at specific positions has been shown to enhance binding affinity to certain protein targets without compromising overall bioavailability.

In addition to its pharmaceutical applications, 2-nitro-benzenesulfenamide has found utility in material science. Its ability to undergo selective reactions makes it a valuable precursor for designing functional materials with specific properties. For instance, polymers incorporating sulfonamide units derived from 2-nitro-benzenesulfenamide have been investigated for their potential use in drug delivery systems due to their ability to form stable complexes with hydrophobic molecules.

The environmental impact of synthesizing and using 2-nitro-benzenesulfenamide is also a consideration in modern research. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied by exploring solvent-free reactions, biocatalysis, and other eco-friendly methodologies. These initiatives align with global efforts to promote sustainable practices in chemical manufacturing.

Future research directions for 2-nitro-benzenesulfenamide include exploring its potential as an intermediate in synthesizing antifungal agents. Fungal infections are a growing concern due to increasing resistance to existing antifungal drugs. The unique structural features of 2-nitro-benzenesulfenamide make it an attractive candidate for developing novel antifungals by targeting essential fungal enzymes or cell wall biosynthesis pathways.

In conclusion, 2-nitro-benzenesulfenamide (CAS No. 7257-59-2) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its structural versatility allows for diverse modifications that can tailor its biological activity for specific therapeutic applications. Ongoing research continues to uncover new synthetic methods and applications for this compound, underscoring its importance in modern chemical research.